Cas no 2228600-64-2 (3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol
• CAS No: 2228600-64-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5876085
• PubChem ID: 165613407
• Update Time: 2025-06-08

3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol
• 2228600-64-2
• EN300-1731819
• 3-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}pyrrolidin-3-ol

• Inchi： 1S/C13H19NO2/c1-9-6-11(9)12-3-2-10(16-12)7-13(15)4-5-14-8-13/h2-3,9,11,14-15H,4-8H2,1H3
• InChI Key： ILFZZQKKSQIABY-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)CC1(CNCC1)O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol

Comprehensive Overview of 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol (CAS No. 2228600-64-2)

The compound 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol (CAS No. 2228600-64-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive framework, combining a furan ring with a pyrrolidin-3-ol moiety, offers versatile applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, which aligns with the growing demand for novel heterocyclic compounds in modern therapeutics.

In recent years, the search for small-molecule modulators targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors has intensified. The structural features of 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol make it a promising candidate for such applications. Its furan and pyrrolidine components are known to enhance binding affinity and metabolic stability, addressing key challenges in drug development. This has led to increased inquiries about its synthetic pathways and structure-activity relationships (SAR) in academic and industrial forums.

The compound’s CAS No. 2228600-64-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Users often explore its physicochemical properties, such as logP, solubility, and hydrogen-bonding capacity, to assess its drug-likeness. Additionally, the 2-methylcyclopropyl substituent introduces steric constraints that could influence conformational dynamics—a hot topic in computational chemistry and molecular docking studies.

From a synthetic perspective, the preparation of 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol involves multi-step organic transformations, including cross-coupling reactions and reductive amination. These methods are widely discussed in patent literature, underscoring the compound’s industrial value. Optimizing its yield and purity remains a focus for chemists, especially those working on high-throughput screening (HTS) libraries.

Beyond pharmaceuticals, this compound’s furan-derived structure resonates with trends in green chemistry. Furans are renewable building blocks derived from biomass, aligning with global sustainability goals. Researchers are investigating its potential in biodegradable materials or catalysis, further expanding its utility. Questions about its stability under ambient conditions and compatibility with eco-friendly solvents are common in environmental science circles.

In summary, 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}pyrrolidin-3-ol (CAS No. 2228600-64-2) represents a compelling case study at the intersection of drug design, synthetic methodology, and sustainable chemistry. Its multifaceted applications and structural novelty ensure its continued prominence in scientific discourse.